Cas no 313553-52-5 (N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide)

• Product Name: N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide
• CAS No: 313553-52-5
• MF: C₁₅H₁₄N₄O₅S
• MW: 362.360461711884
• CID: 6340487
• PubChem ID: 3369773
• Update Time: 2025-06-28

N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide
• 313553-52-5
• AKOS024609023
• F1620-0075
• N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2,4-dinitrobenzamide
• Oprea1_065177

• Inchi： 1S/C15H14N4O5S/c1-8-2-5-11-13(6-8)25-15(16-11)17-14(20)10-4-3-9(18(21)22)7-12(10)19(23)24/h3-4,7-8H,2,5-6H2,1H3,(H,16,17,20)
• InChI Key： WPKAFBHBYMPXOL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2[N+](=O)[O-])[N+](=O)[O-])=O)=NC2=C1CC(C)CC2

Computed Properties

• Exact Mass: 362.06849073g/mol
• Monoisotopic Mass: 362.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide

Research Update on N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide (CAS: 313553-52-5)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide (CAS: 313553-52-5) as a promising compound for therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action. The compound has garnered attention due to its unique structural features and its ability to interact with specific biological targets, making it a subject of interest for drug discovery efforts.

The synthesis of N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of the compound. These methodological refinements have facilitated more reliable production of the compound for subsequent biological testing.

In vitro studies have demonstrated that N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide exhibits significant activity against a range of cancer cell lines. The compound's mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various malignancies. Additionally, preliminary data suggest that the compound may also possess anti-inflammatory properties, further broadening its therapeutic potential.

Recent pharmacokinetic studies have provided insights into the compound's bioavailability and metabolic stability. While the compound shows promising in vitro activity, challenges remain in optimizing its pharmacokinetic profile to ensure effective delivery to target tissues. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's solubility and stability in biological systems.

Future research directions for N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2,4-dinitrobenzamide include further elucidation of its molecular targets and the development of derivatives with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical scaffold and biological activity make it a valuable candidate for continued investigation in the field of medicinal chemistry.